Cas no 1247348-94-2 (2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole)

• Product Name: 2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole
• CAS No: 1247348-94-2
• MF: C₉H₅ClF₃NS
• MW: 251.655910253525
• CID: 855083
• PubChem ID: 91810935
• Update Time: 2025-09-23

2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(chloroMethyl)-4-(trifluoroMethyl)-
• 2-Chloromethyl-4-(trifluoromethyl)benzo[d]thiazole
• 2-(Chloromethyl)-4-(trifluoromethyl)benzo[d]thiazole
• 1247348-94-2
• 2-(CHLOROMETHYL)-4-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOLE
• NKGSSWZQBMHPOB-UHFFFAOYSA-N

• Inchi： 1S/C9H5ClF3NS/c10-4-7-14-8-5(9(11,12)13)2-1-3-6(8)15-7/h1-3H,4H2
• InChI Key： NKGSSWZQBMHPOB-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C=CC=C2C(F)(F)F)S1

Computed Properties

• Exact Mass: 250.9783325g/mol
• Monoisotopic Mass: 250.9783325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.7